Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

ZONYL FS-300 vs PEG-PFPE diblock

surfactants

Author: Smolecule Technical Support Team. Date: February 2026

Cat. No.: S1833096

CAS No.: 197664-69-0

Compound Focus: ZONYL FS-300

Get Quote

Detailed Performance and Experimental Data

The following table consolidates the available quantitative data and key application notes. Experimental data

for PEG-PFPE diblock surfactants is robust, while specific performance metrics for ZONYL FS-300 from

the search results are limited.

Aspect

ZONYL FS-300

PEG-PFPE Diblock Surfactants

Interfacial Tension
(IFT)

Key Application &
Performance

Biocompatibility &
Environmental Note

Data not available in search results

Electronics: Improves adhesion and
mechanical properties of
PEDOT:PSS-based stretchable
electrodes [2]

Considered a PFAS (per- and
polyfluoroalkyl substance), leading to
environmental persistence concerns
and subsequent discontinuation [1]

[3] [4]

1.4 to 17.8 mN m~?* (against HFE-7700
oil/water) [1]

*In vivo* Force Sensing: A specific
variant (PEG5PFPEL) enabled highly
sensitive mechanical force
measurements in zebrafish embryos [1]

Designed for bio-orthogonality;
minimal leaching in biological
environments; based on PFPE, which
is considered more acceptable than
short-chain PFAAs [1]
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Aspect ZONYL FS-300 PEG-PFPE Diblock Surfactants
Commercial Status Discontinued; replaced by Primarily custom-synthesized for
Capstone FS-30/34 series [3] research purposes [1]

Experimental Context for PEG-PFPE Surfactants

For the PEG-PFPE diblock surfactants, the performance data comes from a specific experimental context

that is important for interpretation:

e IFT Measurement Protocol: The reported interfacial tensions (1.4 - 17.8 mN m~1) were measured
between a perfluorocarbon oil (HFE-7700) and water, stabilized by a panel of ten custom-synthesized

PEGnh-PFPEm diblock surfactants [1].
¢ In Vivo Application Workflow: The high sensitivity in zebrafish force sensing was achieved using a
perfluorocarbon-in-water microdroplet formulation stabilized with the PEG5PFPE1 surfactant [1].

This workflow can be summarized as follows:
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Key Comparison Takeaways

¢ For Cutting-Edge Biomedical Research: If your work involves advanced in vivo applications,
especially where precise control over interfacial tension and minimal bio-interference are critical, the
PEG-PFPE diblock surfactants are a more documented and purpose-built choice [1].

¢ For Material Science and Electronics: ZONYL FS-300 has a proven role in improving the
processing and properties of materials like stretchable conductive polymers [2]. However, note its
discontinuation and environmental profile.

¢ Regarding Environmental and Regulatory Compliance: The move away from traditional PFAS like
ZONYL FS-300 is clear [3]. While PFPE-based surfactants are also fluorinated, they are presented in
recent literature as a more biocompatible and environmentally considered alternative for new
biological applications [1].

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s1833096?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC11656150/
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.alfa-chemistry.com/resources/zonyl-fs-300-assists-in-the-synthesis-of-stretchable-and-transparent-conductive-materials.html
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.chempoint.com/insights/chemours-zonyl-to-capstone
https://pmc.ncbi.nlm.nih.gov/articles/PMC11656150/
https://www.smolecule.com/products/s1833096?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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